Cas no 725737-54-2 (2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl-)
725737-54-2 structure
Product Name:2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl-
CAS No:725737-54-2
MF:C14H24O3
MW:240.338564872742
CID:543719
PubChem ID:71404391
Update Time:2025-04-19
2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl-
- 1-[(7R)-1,4-dioxaspiro[4.5]decan-7-yl]hexan-2-one
- 725737-54-2
- DTXSID70825242
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- Inchi: 1S/C14H24O3/c1-2-3-6-13(15)10-12-5-4-7-14(11-12)16-8-9-17-14/h12H,2-11H2,1H3/t12-/m1/s1
- InChI Key: CUKFDQCESDZVGY-GFCCVEGCSA-N
- SMILES: O1CCOC21CCC[C@H](CC(CCCC)=O)C2
Computed Properties
- Exact Mass: 240.17254462g/mol
- Monoisotopic Mass: 240.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35.5Ų
2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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